Cas no 5448-15-7 (1H-Pyrrole-2,3,5-tricarboxylicacid, 4-methyl-, 3-ethyl ester)

• Product Name: 1H-Pyrrole-2,3,5-tricarboxylicacid, 4-methyl-, 3-ethyl ester
• CAS No: 5448-15-7
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• CID: 387169
• PubChem ID: 226729
• Update Time: 2025-04-19

1H-Pyrrole-2,3,5-tricarboxylicacid, 4-methyl-, 3-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,3,5-tricarboxylicacid, 4-methyl-, 3-ethyl ester
• 3-ethoxycarbonyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid
• 3-(ethoxycarbonyl)-4-methyl-1h-pyrrole-2,5-dicarboxylic acid
• 4-Methyl-pyrrol-2,3,5-tricarbonsaeure-3-aethylester
• 4-methyl-pyrrole-2,3,5-tricarboxylic acid-3-ethyl ester
• AC1L5EZ4
• AC1Q5TEH
• AG-J-02390
• AR-1E7668
• CTK5A1239
• NSC17443
• DTXSID00280567
• 5448-15-7
• NSC-17443

• Inchi： 1S/C10H11NO6/c1-3-17-10(16)5-4(2)6(8(12)13)11-7(5)9(14)15/h11H,3H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： OMNCTLUKQUOFBC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(=O)O)NC(C(=O)O)=C1C)=O

Computed Properties

• Exact Mass: 241.05863
• Monoisotopic Mass: 241.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.475
• Boiling Point: 569.8°Cat760mmHg
• Flash Point: 298.4°C
• Refractive Index: 1.597
• PSA: 116.69
• LogP: 0.89620